2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl)pyridine

• IUPAC Name: 2-(4-chlorophenyl)sulfonyl-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C12H7ClF3NO2S/c13-9-2-4-10(5-3-9)20(18,19)11-6-1-8(7-17-11)12(14,15)16/h1-7H
• InChI Key: SOOFOTKMNBWXRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)C2=NC=C(C=C2)C(F)(F)F)Cl
• Molecular Formula: C12H7ClF3NO2S
• Molecular Weight: 321.70 g/mol

Description

2-[(4-chlorophenyl)sulfonyl]-5-(trifluoromethyl)pyridine, commonly known as DMSO-Py, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is a pyridine derivative that has a trifluoromethyl group and a chlorophenylsulfonyl group attached to it. DMSO-Py has been widely studied for its ability to act as a potent nucleophile and its potential use as a reagent in organic synthesis.

Scientific Research Applications

Environmental Persistence and Toxicology of Related Compounds

Perfluorinated compounds, including those with trifluoromethyl groups, are known for their widespread environmental persistence and potential for bioaccumulation. Research has extensively documented the environmental fate, toxicological effects, and challenges in removing these compounds from water sources. The degradation pathways, bioaccumulation, and potential human health risks associated with these compounds are crucial areas of ongoing scientific inquiry (Liu & Avendaño, 2013).

Applications in Environmental Monitoring and Safety

The detection, monitoring, and removal of PFCs from environmental samples, including water bodies and sediments, are critical for environmental safety and public health. Advanced analytical techniques and treatment processes are continuously being developed and refined to address the challenges posed by these substances. Studies on the occurrence, fate, and removal of perfluorinated compounds highlight the importance of understanding their behavior in aquatic environments and developing effective strategies for mitigating their impact (Arvaniti & Stasinakis, 2015).

Implications for Health Risk Assessments

The toxicological profiles of PFCs, including their potential to disrupt endocrine functions and immune responses, are significant for assessing human health risks. Research focusing on the immunotoxicity of related compounds such as perfluorooctanoic acid (PFOA) and perfluorooctane sulfonate (PFOS) informs risk assessments and regulatory standards. These studies provide insights into the mechanisms of toxicity and the potential health implications of exposure to PFCs, underscoring the importance of stringent environmental monitoring and risk management practices (DeWitt et al., 2009).